Cas no 1428382-25-5 ((2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide
• CAS No: 1428382-25-5
• MF: C₁₇H₁₅NO₂S₂
• MW: 329.436501741409
• CID: 6048555
• PubChem ID: 71804068
• Update Time: 2025-06-08

(2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide
• (E)-N-(furan-3-ylmethyl)-3-thiophen-2-yl-N-(thiophen-2-ylmethyl)prop-2-enamide
• (E)-N-(furan-3-ylmethyl)-3-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)acrylamide
• F6415-0843
• VU0548375-1
• N-(Furan-3-ylmethyl)-3-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)acrylamide
• AKOS024556181
• (2E)-N-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]prop-2-enamide
• 1428382-25-5

• Inchi： 1S/C17H15NO2S2/c19-17(6-5-15-3-1-9-21-15)18(11-14-7-8-20-13-14)12-16-4-2-10-22-16/h1-10,13H,11-12H2/b6-5+
• InChI Key： LAXQOWOXRHGFTR-AATRIKPKSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 329.05442107g/mol
• Monoisotopic Mass: 329.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.9Ų

Additional information on (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide

(2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 1428382-25-5, known as (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-(thiophen-2-yl)methylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates both furan and thiophene moieties, making it a promising candidate for various applications in drug design, material synthesis, and chemical research.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the thiophene group, a five-membered heterocyclic ring containing sulfur, contributes to the molecule's stability and bioavailability. Similarly, the furan moiety enhances the compound's ability to interact with biological targets, making it a valuable tool in medicinal chemistry. Researchers have explored its role in inhibiting specific enzymes and its potential as an anti-inflammatory agent, with promising results reported in preclinical trials.

The structural complexity of this compound also makes it an attractive candidate for advanced materials research. Its conjugated system, which includes both the furan and thiophene rings, exhibits unique electronic properties that could be exploited in the development of organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have allowed scientists to model the electronic behavior of this compound under various conditions, providing insights into its potential applications in next-generation materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and selective functionalization. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the thiophene-furan framework. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing waste and improving efficiency while maintaining high yields.

The compound's long-term stability under physiological conditions has been another area of focus for researchers. Studies have demonstrated that its resistance to enzymatic degradation makes it a suitable candidate for sustained-release drug delivery systems. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

As interest in this compound continues to grow, collaborative efforts between academia and industry are expected to accelerate its translation into practical applications. The integration of cutting-edge analytical techniques, such as X-ray crystallography and nuclear magnetic resonance spectroscopy, has provided unprecedented insights into its molecular structure and behavior at the atomic level.

In conclusion, CAS No. 1428382-25-5 represents a significant advancement in organic chemistry, offering a versatile platform for innovation across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key player in the development of novel drugs, advanced materials, and innovative technologies.